Cas no 5324-58-3 (Benzene,1-methyl-4-[[2-(methylsulfonyl)ethyl]sulfonyl]-)

• Product Name: Benzene,1-methyl-4-[[2-(methylsulfonyl)ethyl]sulfonyl]-
• CAS No: 5324-58-3
• MF: C₁₀H₁₄O₄S₂
• MW: 262.345760822296
• CID: 382535
• PubChem ID: 220241
• Update Time: 2025-04-19

Benzene,1-methyl-4-[[2-(methylsulfonyl)ethyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-[[2-(methylsulfonyl)ethyl]sulfonyl]-
• 1-methyl-4-(2-methylsulfonylethylsulfonyl)benzene
• 1-methanesulfonyl-2-(toluene-4-sulfonyl)-ethane
• 1-Methansulfonyl-2-(toluol-4-sulfonyl)-aethan
• 1-methyl-4-{[2-(methylsulfonyl)ethyl]sulfonyl}benzene
• AC1L58HM
• AC1Q6TYT
• AG-J-05798
• AR-1C4608
• CTK4J7324
• NSC2708
• 5324-58-3
• DTXSID80277516
• NSC-2708

• Inchi： 1S/C10H14O4S2/c1-9-3-5-10(6-4-9)16(13,14)8-7-15(2,11)12/h3-6H,7-8H2,1-2H3
• InChI Key： DVZWJUUZLSCUQB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCS(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 262.03342
• Monoisotopic Mass: 262.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28
• LogP: 2.97490